![molecular formula C29H30N2O4 B266826 3-hydroxy-4-(4-isobutoxy-3-methylbenzoyl)-5-(4-methylphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B266826.png)
3-hydroxy-4-(4-isobutoxy-3-methylbenzoyl)-5-(4-methylphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-hydroxy-4-(4-isobutoxy-3-methylbenzoyl)-5-(4-methylphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 3-hydroxy-4-(4-isobutoxy-3-methylbenzoyl)-5-(4-methylphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways in cells. This compound has been found to have a range of targets within cells, including protein kinases and transcription factors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied and complex. This compound has been found to have anti-inflammatory, antioxidant, and anti-cancer effects, as well as neuroprotective effects. Additionally, it has been found to modulate the immune system and to have potential applications in the treatment of metabolic disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 3-hydroxy-4-(4-isobutoxy-3-methylbenzoyl)-5-(4-methylphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its versatility. This compound can be used in a variety of assays and experimental systems, making it a useful tool for investigating a range of biological processes. However, one limitation of using this compound is its relatively high cost, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research on 3-hydroxy-4-(4-isobutoxy-3-methylbenzoyl)-5-(4-methylphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one. Some possible areas of investigation include:
- Further investigation of the compound's anti-cancer properties, including studies on its efficacy in animal models and in combination with other anti-cancer agents.
- Investigation of the compound's potential applications in the treatment of neurodegenerative diseases, including studies on its neuroprotective effects and its ability to modulate neuroinflammation.
- Studies on the compound's potential applications in the treatment of metabolic disorders, including investigations into its effects on insulin sensitivity and glucose metabolism.
- Investigation of the compound's mechanism of action, including studies on its interactions with specific enzymes and signaling pathways.
- Development of new synthetic methods for producing the compound, with a focus on increasing yield and reducing cost.
Synthesis Methods
The synthesis of 3-hydroxy-4-(4-isobutoxy-3-methylbenzoyl)-5-(4-methylphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one involves several steps, including the condensation of an aldehyde with a ketone, followed by a Grignard reaction and a cyclization reaction. This process has been optimized to produce high yields of the compound.
Scientific Research Applications
3-hydroxy-4-(4-isobutoxy-3-methylbenzoyl)-5-(4-methylphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential applications in a variety of scientific research fields. For example, it has been investigated as a potential anti-cancer agent, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its potential use in the treatment of neurodegenerative diseases, as it has been found to have neuroprotective effects in animal models.
properties
Molecular Formula |
C29H30N2O4 |
---|---|
Molecular Weight |
470.6 g/mol |
IUPAC Name |
(E)-[3-methyl-4-(2-methylpropoxy)phenyl]-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate |
InChI |
InChI=1S/C29H30N2O4/c1-18(2)17-35-24-12-11-23(14-20(24)4)27(32)25-26(22-9-7-19(3)8-10-22)31(29(34)28(25)33)16-21-6-5-13-30-15-21/h5-15,18,26,32H,16-17H2,1-4H3/b27-25+ |
InChI Key |
JHKBISPLJGMPLJ-IMVLJIQESA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)C2/C(=C(/C3=CC(=C(C=C3)OCC(C)C)C)\[O-])/C(=O)C(=O)N2CC4=C[NH+]=CC=C4 |
SMILES |
CC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OCC(C)C)C)O)C(=O)C(=O)N2CC4=CN=CC=C4 |
Canonical SMILES |
CC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OCC(C)C)C)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.